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Compound of Interest

Compound Name: 2-(2,2,2-Trifluoroethoxy)ethanol

CAS No.: 2358-54-5

Cat. No.: B1295709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the use of 2-(2,2,2-Trifluoroethoxy)ethanol as a key building

block in the synthesis of biologically active compounds. The protocols provided are based on

established research and are intended to guide laboratory work in the development of novel

therapeutic agents.

Application Note 1: Synthesis of Novel Chalcones
with Antiplasmodial Activity
Introduction

Malaria remains a significant global health challenge, with the continuous emergence of drug-

resistant strains of Plasmodium falciparum. This necessitates the development of new and

effective antimalarial agents. Chalcones, a class of compounds characterized by a 1,3-diaryl-2-

propen-1-one backbone, have demonstrated a wide range of pharmacological activities,

including potent antiplasmodial effects. The introduction of fluorine-containing moieties into

drug candidates can significantly enhance their metabolic stability, bioavailability, and binding
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affinity. 2-(2,2,2-Trifluoroethoxy)ethanol serves as a valuable synthetic building block for

incorporating the trifluoroethoxy group onto aromatic rings, a strategy that has been

successfully employed to generate novel chalcones with promising activity against P.

falciparum.

Principle

The trifluoroethoxy group can be introduced onto a phenolic precursor via a Williamson ether

synthesis using a trifluoroethylating agent. The resulting trifluoroethoxy-substituted

acetophenone can then undergo a Claisen-Schmidt condensation with a suitable aromatic

aldehyde to yield the target chalcone. The presence of the 2,2,2-trifluoroethoxy group on the

chalcone scaffold has been shown to influence the antiplasmodial potency, with the position of

substitution playing a critical role in the observed biological activity. Research has indicated that

chalcones bearing the 2,2,2-trifluoroethoxy group on the ortho position of the 1-phenyl ring

exhibit enhanced antiplasmodial activity.[1][2]
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Preparation of Precursor

Chalcone Synthesis

Evaluation

Hydroxyacetophenone

Williamson Ether Synthesis

2-(2,2,2-Trifluoroethoxy)ethanol Derivative
(e.g., triflate or halide)

2,2,2-Trifluoroethoxy Acetophenone

Base

2,2,2-Trifluoroethoxy Acetophenone

Claisen-Schmidt Condensation

Aromatic Aldehyde
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Purification
(Recrystallization/Chromatography)
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(NMR, MS)

Antiplasmodial Activity Assay
([3H] Hypoxanthine Incorporation)

Data Analysis (IC50 Determination)
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Start Materials:
o-Hydroxyacetophenone,

2,2,2-Trifluoroethylating Agent,
Aromatic Aldehyde

Protocol 1:
Williamson Ether Synthesis

Intermediate:
o-(2,2,2-Trifluoroethoxy)acetophenone

Protocol 2:
Claisen-Schmidt Condensation

Final Product:
o-(2,2,2-Trifluoroethoxy)chalcone

Purification

Characterization (NMR, MS)

Pure, Characterized Chalcone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-(2,2,2-
Trifluoroethoxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295709/docs#application-notes-and-protocols-for-2-
2-2-2-trifluoroethoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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